An In-depth Technical Guide to 1-(Aminomethyl)cyclopentanol Hydrochloride (CAS 76066-27-8)
An In-depth Technical Guide to 1-(Aminomethyl)cyclopentanol Hydrochloride (CAS 76066-27-8)
For Researchers, Scientists, and Drug Development Professionals
Abstract
1-(Aminomethyl)cyclopentanol hydrochloride (CAS: 76066-27-8) is a versatile synthetic building block with significant potential in pharmaceutical research and development. Its unique cycloalkane structure featuring both a primary amine and a tertiary alcohol makes it a valuable precursor for the synthesis of a variety of biologically active molecules. This technical guide provides a comprehensive overview of its chemical properties, a detailed synthesis protocol, and an exploration of its established and potential applications as a modulator of key biological targets, including Phenylethanolamine N-methyltransferase (PNMT) and the Cannabinoid Receptor 2 (CB2). This document aims to serve as a foundational resource for researchers interested in leveraging this compound for the discovery and development of novel therapeutics.
Chemical and Physical Properties
1-(Aminomethyl)cyclopentanol hydrochloride is a white to off-white solid. Its fundamental properties are summarized in the table below for easy reference.
| Property | Value |
| CAS Number | 76066-27-8 |
| Molecular Formula | C₆H₁₄ClNO |
| Molecular Weight | 151.64 g/mol |
| Melting Point | 190-219 °C |
| Physical Form | Solid |
| Solubility | Soluble in water |
| Storage Temperature | 2-8 °C |
Synthesis Protocol
A common and effective method for the synthesis of 1-(Aminomethyl)cyclopentanol hydrochloride proceeds via the reduction of 1-hydroxycyclopentanecarbonitrile. The following is a detailed experimental protocol.
Experimental Workflow for Synthesis
Caption: Synthetic workflow for 1-(Aminomethyl)cyclopentanol hydrochloride.
Materials:
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Cyclopentanone
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Trimethylsilyl cyanide (TMSCN)
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Zinc bromide (ZnBr₂)
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Lithium aluminum hydride (LiAlH₄)
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Tetrahydrofuran (THF), anhydrous
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4M Sodium hydroxide (NaOH) solution
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Methyl tert-butyl ether (MTBE)
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4N Hydrochloric acid (HCl) in 1,4-dioxane
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Diatomaceous earth
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Anhydrous sodium sulfate (Na₂SO₄)
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Potassium hydroxide (KOH)
Procedure:
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Cyanohydrin Formation: To an ice-cooled mixture of cyclopentanone (e.g., 5.50 g, 65.0 mmol) and zinc bromide (e.g., 0.20 g, 8.00 mmol), slowly add trimethylsilyl cyanide (e.g., 10.0 mL, 73.4 mmol). Allow the reaction to stir at room temperature for 12 hours.
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Reduction of the Nitrile: Cool a suspension of lithium aluminum hydride (e.g., 8.34 g, 219 mmol) in anhydrous THF (e.g., 30.0 mL) to 0°C. Slowly add the cyanohydrin solution dropwise to the LiAlH₄ suspension. After the addition is complete, heat the mixture to reflux for 1 hour.
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Work-up: Cool the reaction mixture to room temperature. Under vigorous stirring, slowly and sequentially add water (e.g., 10.0 mL), 4M NaOH solution (e.g., 10.0 mL), and then more water (e.g., 10.0 mL).
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Isolation of the Free Base: Filter the resulting mixture through a pad of diatomaceous earth to remove insoluble material. Separate the organic phase and dry it with solid KOH. Decant the dried organic phase, further dry with anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
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Hydrochloride Salt Formation: Dissolve the residue in MTBE (e.g., 100 mL). Add a 4N HCl solution in 1,4-dioxane (e.g., 10.0 mL) and stir the mixture at room temperature for 30 minutes.
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Final Product Collection: Collect the resulting white solid precipitate by filtration, wash with MTBE, and dry under vacuum to yield 1-(Aminomethyl)cyclopentanol hydrochloride.
Biological Applications and Experimental Protocols
1-(Aminomethyl)cyclopentanol hydrochloride serves as a crucial intermediate in the synthesis of compounds targeting key enzymes and receptors involved in various physiological processes.
Inhibition of Phenylethanolamine N-methyltransferase (PNMT)
Phenylethanolamine N-methyltransferase (PNMT) is the terminal enzyme in the biosynthesis of epinephrine (adrenaline) from norepinephrine.[1] Inhibitors of PNMT are valuable tools for studying the physiological roles of epinephrine and have potential therapeutic applications in conditions such as hypertension and anxiety disorders.
Signaling Pathway of Epinephrine Synthesis and PNMT Inhibition
Caption: PNMT catalyzes the conversion of norepinephrine to epinephrine, a process that can be blocked by specific inhibitors.
Experimental Protocol: In Vitro PNMT Inhibition Assay
This protocol outlines a general method for determining the inhibitory activity of a compound against PNMT.
Materials:
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Recombinant human PNMT
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Norepinephrine hydrochloride
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S-(5'-Adenosyl)-L-methionine chloride (SAM)
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Test compound (e.g., a derivative of 1-(Aminomethyl)cyclopentanol hydrochloride)
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Assay buffer (e.g., 50 mM Tris-HCl, pH 8.6)
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Stopping solution (e.g., 0.4 M perchloric acid)
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HPLC system with electrochemical or fluorescence detection, or an ELISA kit for epinephrine
Procedure:
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Reagent Preparation: Prepare stock solutions of norepinephrine, SAM, and the test compound in the assay buffer. A series of dilutions of the test compound should be prepared to determine the IC₅₀ value.
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Enzyme Reaction: In a microcentrifuge tube or a 96-well plate, combine the assay buffer, the test compound at various concentrations (or vehicle for control), and the PNMT enzyme solution.
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Pre-incubation: Pre-incubate the enzyme with the test compound for 15-30 minutes at 37°C.
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Reaction Initiation: Initiate the enzymatic reaction by adding norepinephrine and SAM to the mixture.
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Incubation: Incubate the reaction mixture for a defined period (e.g., 20-60 minutes) at 37°C, ensuring the reaction is in the linear range.
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Reaction Termination: Stop the reaction by adding an equal volume of cold stopping solution.
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Product Quantification: Centrifuge the samples to pellet precipitated protein. Analyze the supernatant for the concentration of epinephrine formed using HPLC or ELISA.
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Data Analysis: Calculate the percentage of PNMT inhibition for each concentration of the test compound compared to the vehicle control. Plot the percentage of inhibition against the logarithm of the test compound concentration to determine the IC₅₀ value.
Illustrative Quantitative Data for PNMT Inhibitors:
| Compound | Kᵢ (nM) | Reference |
| Second-generation TS analogue | 1.2 | [2] |
| Dichloro-THIQ derivative | 12 | [2] |
These values demonstrate the potential for developing highly potent PNMT inhibitors from scaffolds that may incorporate the 1-(aminomethyl)cyclopentanol moiety.
Modulation of Cannabinoid Receptor 2 (CB2)
1-(Aminomethyl)cyclopentanol hydrochloride is also utilized in the preparation of sulfonyl benzimidazole derivatives, which have been identified as potent and selective agonists for the Cannabinoid Receptor 2 (CB2). The CB2 receptor is primarily expressed in immune cells and is a promising therapeutic target for inflammatory and neuropathic pain, without the psychoactive side effects associated with CB1 receptor activation.
Signaling Pathway of CB2 Receptor Activation
Caption: Agonist binding to the CB2 receptor activates Gi/o proteins, leading to downstream signaling cascades that produce cellular responses.
Experimental Protocol: CB2 Receptor Radioligand Binding Assay
This protocol describes a competitive binding assay to determine the affinity of a test compound for the CB2 receptor.
Materials:
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Cell membranes prepared from cells expressing the human CB2 receptor (e.g., CHO or HEK293 cells)
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Radioligand with high affinity for CB2 (e.g., [³H]-CP55,940)
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Test compound (e.g., a sulfonyl benzimidazole derivative)
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Non-specific binding control (a high concentration of a known CB2 ligand)
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Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EGTA, 0.5% BSA, pH 7.4)
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Glass fiber filters
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Scintillation counter
Procedure:
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Assay Setup: In a 96-well plate, add the binding buffer, a fixed concentration of the radioligand, and varying concentrations of the test compound.
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Controls: Include wells for total binding (radioligand only) and non-specific binding (radioligand plus a high concentration of an unlabeled CB2 ligand).
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Membrane Addition: Add a fixed amount of the CB2 receptor-containing cell membranes to each well.
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Incubation: Incubate the plate at 30°C for 60-90 minutes with gentle agitation.
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Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand. Wash the filters with ice-cold wash buffer.
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Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.
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Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration to determine the IC₅₀ value. The Ki value can then be calculated using the Cheng-Prusoff equation.
Illustrative Quantitative Data for CB2 Receptor Agonists:
While 1-(Aminomethyl)cyclopentanol hydrochloride itself is a precursor, the resulting sulfonyl benzimidazole derivatives have shown high affinity and functional activity at the CB2 receptor.
| Compound Type | EC₅₀ (nM) | Selectivity (over CB1) | Reference |
| Sulfonyl benzimidazole derivative | 0.5 | >4000-fold | [3] |
This highlights the utility of 1-(Aminomethyl)cyclopentanol hydrochloride in constructing potent and selective CB2 receptor modulators.
Conclusion
1-(Aminomethyl)cyclopentanol hydrochloride is a valuable and versatile chemical entity for drug discovery and development. Its straightforward synthesis and the presence of key functional groups make it an ideal starting point for the creation of novel compounds targeting a range of biological systems. The demonstrated utility of its derivatives as potent inhibitors of PNMT and selective agonists of the CB2 receptor underscores its importance for researchers in neuroscience, immunology, and medicinal chemistry. This technical guide provides the foundational knowledge and experimental frameworks to facilitate further exploration and application of this promising compound in the pursuit of new therapeutic agents.
